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molecular formula C9H5F6NO B8669281 3,5-Bis-trifluoromethyl-benzaldehyde oxime

3,5-Bis-trifluoromethyl-benzaldehyde oxime

Cat. No. B8669281
M. Wt: 257.13 g/mol
InChI Key: SHNIRXYDMJCBIS-UHFFFAOYSA-N
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Patent
US06331649B1

Procedure details

The second step of the process of the present invention was conducted as follows. At first, 5.03 g (19.6 mol) of 3,5-bis(trifluoromethyl)benzaldehyde oxime were dissolved in methanol followed by the addition of 3.0 g (82.3 mmol) of hydrogen chloride gas and 252 mg of a catalyst (i.e., activated carbon carrying thereon 5% palladium) and stirring for 5.5 hours in a hydrogen atmosphere at 10 atm and room temperature (approx. 25° C.). After removing the catalyst, ether was added to the reaction liquid, and the reaction liquid was neutralized with aqueous sodium hydroxide solution. As a result of analyzing the separated ether layer by gas chromatography, 3,5-bis(trifluoromethyl)benzylamine was formed at a yield of 94.2%.
Name
3,5-bis(trifluoromethyl)benzaldehyde oxime
Quantity
5.03 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
hydrogen chloride
Quantity
3 g
Type
reactant
Reaction Step Two
[Compound]
Name
catalyst
Quantity
252 mg
Type
catalyst
Reaction Step Two
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
palladium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
3,5-bis(trifluoromethyl)benzylamine
Yield
94.2%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:17])([F:16])[C:3]1[CH:4]=[C:5]([CH:9]=[C:10]([C:12]([F:15])([F:14])[F:13])[CH:11]=1)[CH:6]=[N:7]O.Cl.[H][H].[OH-].[Na+]>CO.[Pd].CCOCC>[F:1][C:2]([F:16])([F:17])[C:3]1[CH:4]=[C:5]([CH:9]=[C:10]([C:12]([F:15])([F:13])[F:14])[CH:11]=1)[CH2:6][NH2:7] |f:3.4|

Inputs

Step One
Name
3,5-bis(trifluoromethyl)benzaldehyde oxime
Quantity
5.03 g
Type
reactant
Smiles
FC(C=1C=C(C=NO)C=C(C1)C(F)(F)F)(F)F
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Two
Name
hydrogen chloride
Quantity
3 g
Type
reactant
Smiles
Cl
[Compound]
Name
catalyst
Quantity
252 mg
Type
catalyst
Smiles
Step Three
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Step Four
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Name
palladium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Five
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After removing the catalyst, ether
ADDITION
Type
ADDITION
Details
was added to the reaction liquid
CUSTOM
Type
CUSTOM
Details
the reaction liquid
CUSTOM
Type
CUSTOM
Details
As a result

Outcomes

Product
Name
3,5-bis(trifluoromethyl)benzylamine
Type
product
Smiles
FC(C=1C=C(CN)C=C(C1)C(F)(F)F)(F)F
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 94.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.